Cas no 2227826-16-4 (rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine
• CAS No: 2227826-16-4
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 6350862
• PubChem ID: 165970698
• Update Time: 2025-10-31

rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine
• EN300-1978969
• 2227826-16-4

• Inchi： 1S/C9H8ClF2N/c10-8-6(11)2-1-4(9(8)12)5-3-7(5)13/h1-2,5,7H,3,13H2/t5-,7+/m0/s1
• InChI Key： LFPOWIYBWYEUFH-CAHLUQPWSA-N
• SMILES： ClC1=C(C=CC(=C1F)[C@@H]1C[C@H]1N)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine

Introduction to rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine (CAS No. 2227826-16-4)

rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine (CAS No. 2227826-16-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a substituted phenyl group, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine is notable for its chiral centers and functional groups. The cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The 3-chloro-2,4-difluorophenyl substituent introduces halogen atoms that can participate in various types of interactions with biological targets, such as hydrogen bonding and π-stacking. These structural features make the compound a promising candidate for drug discovery and development.

In terms of synthesis, several methods have been reported in the literature for the preparation of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine. One common approach involves the reaction of a suitable cyclopropane precursor with a substituted phenyl halide in the presence of a transition metal catalyst. Another method involves the intramolecular cyclization of a linear precursor followed by reduction to form the amine functionality. These synthetic routes are crucial for the large-scale production of the compound and its analogs for further biological evaluation.

The biological activity of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated that it can modulate the activity of specific kinases and G-protein coupled receptors (GPCRs), making it a valuable tool for understanding these molecular pathways.

One of the key areas of interest is the potential use of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine in the treatment of neurological disorders. Preclinical studies have shown that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been found to enhance cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential for these debilitating conditions.

In the context of cancer research, rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine has shown promise as an antiproliferative agent. Studies have demonstrated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve modulation of signaling pathways such as PI3K/AKT and MAPK/ERK. These results highlight its potential as a lead compound for the development of novel anticancer drugs.

Recent advancements in computational chemistry have also contributed to our understanding of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine. Molecular dynamics simulations and docking studies have provided insights into its binding modes with target proteins. These computational tools are invaluable for optimizing lead compounds and designing more potent derivatives with improved pharmacological properties.

The pharmacokinetic properties of rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine are another important aspect to consider. Studies have shown that it has favorable absorption, distribution, metabolism, excretion (ADME) profiles in preclinical models. Its oral bioavailability is relatively high, and it exhibits low toxicity at therapeutic doses. These characteristics make it an attractive candidate for further clinical development.

In conclusion, rac-(1R,2S)-2-(3-chloro-2,4-difluorophenyl)cyclopropan-1-amine (CAS No. 2227826-16-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for understanding complex biological processes and developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.